4-methylsulfanyl-2-(4-methylsulfanylphenyl)-5H-chromeno[2,3-d]pyrimidine

• IUPAC Name: 4-methylsulfanyl-2-(4-methylsulfanylphenyl)-5H-chromeno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H16N2OS2/c1-23-14-9-7-12(8-10-14)17-20-18-15(19(21-17)24-2)11-13-5-3-4-6-16(13)22-18/h3-10H,11H2,1-2H3
• InChI Key: RJVAFKDZRJKGAH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NC3=C(CC4=CC=CC=C4O3)C(=N2)SC
• Molecular Formula: C19H16N2OS2
• Molecular Weight: 352.5 g/mol
• CAS No.: 866726-48-9

Description

4-methylsulfanyl-2-(4-methylsulfanylphenyl)-5H-chromeno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C19H16N2OS2 and its molecular weight is 352.47. The purity is usually 95%.
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Scientific Research Applications

Antitubercular and Antimicrobial Activities

One study synthesized novel derivatives of 4H-chromeno[2,3-d]pyrimidine and evaluated their in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv. Additionally, their antibacterial activity against various bacterial strains and antifungal activity against Aspergillus niger were assessed. Some derivatives exhibited pronounced antitubercular and antimicrobial activities (Kamdar et al., 2011).

Antimicrobial Evaluation

Another study focused on the synthesis of novel heteroannulated chromeno[3′,2′:5,6]pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidines and chromeno[3′′,2′′:5′,6′]pyrido[2′,3′:4,5]pyrimido[2,1-c][1,2,4]triazines. These compounds were characterized and their antimicrobial evaluation showed variable inhibitory effects toward the tested microorganisms, indicating potential applications in developing antimicrobial agents (Esam S. Allehyani, 2022).

Catalysis and Eco-friendly Synthesis

Research has developed a catalyst-free, eco-friendly synthesis method for a new series of functionalized 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones. This method is notable for its mild reaction conditions, excellent yields, and the reusability of reaction media, highlighting an environmentally friendly approach to synthesizing pharmaceutically interesting compounds (Brahmachari & Nayek, 2017).

Efficient Synthesis and Characterization

Another study reported an efficient synthesis of chromeno[2,3‐d]pyrimidine‐2,4‐diones with a nitroketene-aminal moiety at C(5) via a one-pot four-component reaction. The synthesis process was noted for its easy performance, good yields, and straightforward purification, demonstrating the compound's versatility in chemical synthesis (Alizadeh et al., 2015).

Antibacterial Activity and Agrochemical Research

Derivatives of pyrimidine-containing 4H-chromen-4-one have shown significant inhibitory activities against various bacterial strains, indicating their potential as new agrochemicals. This research underscores the compound's application in developing plant protection products with antibacterial properties (Su et al., 2020).